Cas no 1218376-66-9 (2-Amino-6,6,6-trifluoro-5-hydroxyhexanoic acid)

• Product Name: 2-Amino-6,6,6-trifluoro-5-hydroxyhexanoic acid
• CAS No: 1218376-66-9
• MF: C₆H₁₀F₃NO₃
• MW: 201.143712520599
• CID: 4777867
• Update Time: 2025-05-22

2-Amino-6,6,6-trifluoro-5-hydroxyhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-6,6,6-trifluoro-5-hydroxyhexanoic acid
• Z360056608
• 2-Amino-6,6,6-trifluoro-5-hydroxyhexanoic acid

• Inchi： 1S/C6H10F3NO3/c7-6(8,9)4(11)2-1-3(10)5(12)13/h3-4,11H,1-2,10H2,(H,12,13)
• InChI Key： DYHJIJZBSHWATM-UHFFFAOYSA-N
• SMILES： FC(C(CCC(C(=O)O)N)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 183
• XLogP3: -2.2
• Topological Polar Surface Area: 83.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-6,6,6-trifluoro-5-hydroxyhexanoic acid

Recent Advances in the Study of 2-Amino-6,6,6-trifluoro-5-hydroxyhexanoic Acid (CAS: 1218376-66-9)

The compound 2-Amino-6,6,6-trifluoro-5-hydroxyhexanoic acid (CAS: 1218376-66-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of 2-Amino-6,6,6-trifluoro-5-hydroxyhexanoic acid as a key intermediate in the synthesis of fluorinated amino acids, which are increasingly important in the development of novel pharmaceuticals. The trifluoromethyl group in this compound enhances metabolic stability and bioavailability, making it a valuable scaffold for drug design. Researchers have successfully employed this compound in the synthesis of protease inhibitors and enzyme modulators, demonstrating its versatility in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry detailed an optimized synthetic route for 2-Amino-6,6,6-trifluoro-5-hydroxyhexanoic acid, achieving higher yields and purity compared to previous methods. The research team utilized a combination of asymmetric hydrogenation and fluorination techniques, which could pave the way for large-scale production of this compound and its derivatives.

In terms of biological activity, preliminary in vitro studies have shown that derivatives of 2-Amino-6,6,6-trifluoro-5-hydroxyhexanoic acid exhibit promising activity against several disease targets. Notably, these compounds have demonstrated inhibitory effects on key enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of autoimmune disorders. Further investigations are underway to evaluate the pharmacokinetic properties and toxicity profiles of these derivatives.

The unique structural features of 2-Amino-6,6,6-trifluoro-5-hydroxyhexanoic acid, particularly the presence of both hydroxyl and amino groups in proximity to the trifluoromethyl moiety, create opportunities for diverse chemical modifications. Recent computational studies have explored the conformational flexibility of this compound, providing insights into its binding interactions with biological targets. These findings are expected to guide the rational design of more potent and selective drug candidates.

Looking ahead, researchers anticipate that 2-Amino-6,6,6-trifluoro-5-hydroxyhexanoic acid will play an increasingly important role in the development of fluorinated pharmaceuticals. Its application extends beyond small molecule drugs, with potential uses in peptide mimetics and prodrug strategies. Ongoing research efforts are focused on expanding the structural diversity of derivatives and evaluating their therapeutic potential across various disease areas.